This editorial accompanies the launch of BMC Chemical Engineering, a new addition to the BMC Series. The journal follows the BMC Series ethos of being fully open access and making editorial decisions based on scientific validity and quality rather than perceived interest or impact. The scope of the journal is broad, considering fundamental and applied research in all areas of chemical engineering with the ultimate aim of providing an inclusive, community-focussed venue to ensure that the most relevant chemical engineering research is disseminated widely for all to read and build upon.

In Forward Osmosis the diffusion of the solute is counter to that of the solvent i.e. there is so-called “reverse salt diffusion”. Furthermore, the ratio of the two fluxes is generally taken to be a constant because of the assumption of ideal semi-permeability. However with the Spiegler-Kedem (S-K) model there is an allowance for a minor deviation from ideal semi-permeability and the ratio of the solute flux and solvent flux is no longer constant. The theoretical variation of the solute flux with increasing draw solution concentration is illustrated for various degrees of deviation from ideal semi-permeability. A novel variant of the S-K model is also introduced and predictions compared with those obtained using the standard form. With the acceptance that the form of “breakthrough” involving co-current flow is impossible, a limitation is imposed upon the S-K model but even with this limitation the theoretically predicted variation of solvent flux with increasing draw concentration is for certain sets of parameters of an unexpected form for minor deviation from ideal semi-permeability. That intriguing counter-intuitive outcomes can result from application of the S-K model indicates a need to rethink its formulation of the equations and the expressions for the coefficients. This will have implications for forward osmosis and possibly reverse osmosis modelling.

The recent roadmap of SPIRE initiative includes the development of “new separation, extraction and pre-treatment technologies” as one of the “key actions” for boosting sustainability, enhancing the availability and quality of existing resources. Membrane condenser is an innovative technology that was recently investigated for the recovery of water vapor for waste gaseous streams, such as flue gas, biogas, cooling tower plumes, etc. Recently, it has been also proposed as pre-treatment unit for the reduction and control of contaminants in waste gaseous streams (SOx and NOx, VOCs, H2S, NH3, siloxanes, halides, particulates, organic pollutants). This perspective article reports recent progresses in the applications of the membrane condenser in the treatment of various gaseous streams for water recovery and contaminant control. After an overview of the operating principle, the membranes used, and the main results achieved, the work also proposes the role of this technology as pre-treatment stage to other separation technologies. The potentialities of the technology are also discussed aspiring to pave the way towards the development of an innovative technology where membrane condenser can cover a key role in redesigning the whole upgrading process.

Retrosynthetic analysis is a canonical technique for planning the synthesis route of organic molecules in drug discovery and development. In this technique, the screening of synthetic tree branches requires accurate forward reaction prediction, but existing software is far from completing this step independently. Previous studies attempted to apply a neural network to forward reaction prediction, but the accuracy was not satisfying. Through using the Edit Vector-based description and extended-connectivity fingerprints to transform the reaction into a vector, this study focuses on the update of the neural network to improve the template-based forward reaction prediction. Hard-threshold activation and the target propagation algorithm are implemented by introducing mixed convex-combinatorial optimization. Comparative tests were conducted to explore the optimal hyperparameter set. Using 15,000 experimental reaction data extracted from granted United States patents, the proposed hard-threshold neural network was systematically trained and tested. The results demonstrated that a higher prediction accuracy was obtained than that for the traditional neural network with backpropagation algorithm. Some successfully predicted reaction examples are also briefly illustrated.

Separation process is very crucial in bioethanol production as it consumes the highest energy in the process. Unlike other works, this research systematically designed a suitable separation process for bioethanol production from corn stover by using thermodynamic insight. Two separation processes, i.e., extractive distillation (case 2) and pervaporation (case 3), were developed and compared with conventional molecular sieve (case 1). Process design and simulation were done by using Aspen Plus program. The process evaluation was done not only in terms of energy consumption and process economics but also in terms of environmental impacts. It was revealed that pervaporation is the best process in all aspects. Its energy consumption and carbon footprint are 60.8 and 68.34% lower than case 1, respectively. Its capital and production costs are also the lowest, 37.0 and 9.88% lower than case 1.

As future energy systems aim to be more efficient, cost-effective, environmentally benign, and interconnected with each other, their design and operation become ever challenging tasks for decision-makers, engineers, and scientists. Sustainability of life on earth will be heavily affected by the improvements of these complex energy systems. Therefore, experts from various fields need to come together to find common solution strategies. However, since different technologies are usually developed separately by their own technical community, a generally accepted unified systematic approach to tackle integrated systems is lacking. With this article, we want to introduce and highlight the power of energy systems engineering as a generic framework to arrive at synergistic solutions to complex energy and environmental problems. Tools of energy systems engineering are numerous, and its application areas cover a wide range of energy systems. In this commentary, we present an overview of state-of-the-art methodologies of energy systems engineering, list its applications and describe few examples in detail, and finally introduce some possible new directions.

A two-step approach combining an aqueous two-phase system (ATPS) and an aqueous micellar two-phase system (AMTPS), both based on the thermo-responsive copolymer Pluronic L-35, is here proposed for the purification of proteins and tested on the sequential separation of three model proteins, cytochrome c, ovalbumin and azocasein. Phase diagrams were established for the ATPS, as well as co-existence curves for the AMTPS. Then, by scanning and choosing the most promising systems, the separation of the three model proteins was performed. The aqueous systems based on Pluronic L-35 and potassium phosphate buffer (pH = 6.6) proved to be the most selective platform to separate the proteins (SAzo/Cyt = 1667; SOva/Cyt = 5.33 e SAzo/Ova = 1676). The consecutive fractionation of these proteins as well as their isolation from the aqueous phases was proposed, envisaging the industrial application of this downstream strategy. The environmental impact of this downstream process was studied, considering the carbon footprint as the final output. The main contribution to the total carbon footprint comes from the ultrafiltration (~ 49%) and the acid precipitation (~ 33%) due to the energy consumption in the centrifugation. The ATPS step contributes to ~ 17% while the AMTPS only accounts for 0.30% of the total carbon footprint.

Compared to standard time and solvent consuming procedures, mechanically-assisted processes offer numerous environmentally-friendly advantages for nano-catalytically active materials design. Mechanochemistry displays high reproducibility, simplicity, cleanliness and versatility, avoiding, in most cases, the use of any solvent. Moreover, mechanically-assisted procedures are normally faster and cheaper as compared to conventional processes. Due to these outstanding characteristics, mechanochemistry has evolved as an exceptional technique for the synthesis of novel and advanced catalysts designed for a large range of applications. The literature reports numerous works showing that mechanosynthetic procedures offer more promising paths than traditional solvent-based techniques. This review aims to disclose the latest advances in the mechanochemical assisted synthesis of catalytically active materials, focusing on nanocatalysts designed for biomass conversion and on bio-based catalysts.

Chromatography with step changes in modulator properties such as pH, solvent strength, or ionic strength to facilitate desorption is widely used in the purification of proteins and other chemicals. Step changes can be incorporated into non-isocratic simulated moving beds; however, applications of such systems have been limited because one must select numerous operating parameters (zone velocities and port velocities). The operating parameters must be selected correctly to achieve high purity, yield, and productivity and depend on a large number of system parameters (feed, material, and equipment parameters). To address this challenge, the Standing-Wave Design method has been developed for three-zone, open-loop, non-isocratic, and non-ideal systems with both linear and non-linear isotherms. This method directly links the operating parameters to the system parameters. The operating parameters can be solved from a set of algebraic equations. In contrast, for non-ideal systems, previous literature design methods require extensive search using rate model simulations, which involve solving partial differential equations at each grid point. Two examples were tested for the effectiveness of the SWD method using rate model simulations. In both examples, sorbent productivity was pressure limited. Higher pressure sorbents or equipment would lead to higher sorbent productivity. In the first example, a 3-zone open-loop simulated moving bed was designed and compared with an optimal batch step-wise elution system. Compared to batch step-wise elution systems, the simulations showed that the 3-zone open-loop SMB could give an order of magnitude higher productivity in systems with weakly competing impurities and two orders of magnitude higher in systems with strongly adsorbing impurities. In the second example, the simulations showed that an SMB designed using the Standing-Wave method could achieve an order of magnitude higher productivity than a system designed using the Triangle Theory.

Development of a Crotalaria juncea based biorefinery produce large quantity of waste glycerol after trans-esterification of the juncea seeds. This glycerol, after purification, is used as a substrate for producing succinic acid on a microbial route. Hydrogenation of this bio-refined succinic acid is carried out under high pressure in order to produce 1,4-butanediol (BDO) using a batch slurry reactor with cobalt supported ruthenium bimetallic catalysts, synthesized in-house. It is demonstrated that, using small amounts of ruthenium to cobalt increases the overall hydrogenation activity for the production of 1,4-butanediol. Hydrogenation reactions are carried out at various operating temperatures and pressures along with changes in the mixing ratios of ruthenium chloride and cobalt chloride hexahydrate, which are used to synthesize the catalyst. The Ru-Co bimetallic catalysts are characterized by XRD, FE-SEM and TGA. Concentrations of the hydrogenation product are analyzed using Gas chromatography-Mass spectrometry (GC-MS). Statistical analysis of the overall hydrogenation process is performed using a Box-Behnken Design (BBD).